Isometamidium Bromide Hydrobromide
Isometamidium Bromide Hydrobromide
Brand Name:
Vulcanchem
CAS No.:
4174-69-0
VCID:
VC21083691
InChI:
InChI=1S/C28H25N7.2BrH/c1-2-35-26-16-20(29)11-13-24(26)23-14-12-22(17-25(23)27(35)18-7-4-3-5-8-18)33-34-32-21-10-6-9-19(15-21)28(30)31;;/h3-17,29H,2H2,1H3,(H4,30,31,32,33);2*1H
SMILES:
CC[N+]1=C2C=C(C=CC2=C3C=CC(=CC3=C1C4=CC=CC=C4)N=NNC5=CC=CC(=C5)C(=N)N)N.Br.[Br-]
Molecular Formula:
C28H27Br2N7
Molecular Weight:
621.4 g/mol
Isometamidium Bromide Hydrobromide
CAS No.: 4174-69-0
Cat. No.: VC21083691
Molecular Formula: C28H27Br2N7
Molecular Weight: 621.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 4174-69-0 |
|---|---|
| Molecular Formula | C28H27Br2N7 |
| Molecular Weight | 621.4 g/mol |
| IUPAC Name | 3-[2-(3-amino-5-ethyl-6-phenylphenanthridin-5-ium-8-yl)iminohydrazinyl]benzenecarboximidamide;bromide;hydrobromide |
| Standard InChI | InChI=1S/C28H25N7.2BrH/c1-2-35-26-16-20(29)11-13-24(26)23-14-12-22(17-25(23)27(35)18-7-4-3-5-8-18)33-34-32-21-10-6-9-19(15-21)28(30)31;;/h3-17,29H,2H2,1H3,(H4,30,31,32,33);2*1H |
| Standard InChI Key | ZLKRCDXAXRAULJ-UHFFFAOYSA-N |
| SMILES | CC[N+]1=C2C=C(C=CC2=C3C=CC(=CC3=C1C4=CC=CC=C4)N=NNC5=CC=CC(=C5)C(=N)N)N.Br.[Br-] |
| Canonical SMILES | CC[N+]1=C2C=C(C=CC2=C3C=CC(=CC3=C1C4=CC=CC=C4)N=NNC5=CC=CC(=C5)C(=N)N)N.Br.[Br-] |
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